Cas no 13393-65-2 (2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile))

2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile) structure
13393-65-2 structure
Product Name:2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile)
CAS No:13393-65-2
MF:C12H20N4
MW:220.314002037048
CID:1242808
PubChem ID:206038
Update Time:2025-04-20

2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(E)-diazene-1,2-diylbis(2-methylpentanenitrile)
    • 2-(2-cyanopentan-2-yldiazenyl)-2-methylpentanenitrile
    • Pentanenitrile, 2,2'-(1,2-diazenediyl)bis[2-methyl-
    • DTXSID90884598
    • Pentanenitrile, 2,2'-azobis(2-methyl-
    • Pentanenitrile, 2,2'-azobis[2-methyl-
    • 2,2'-azobis(2-cyanopentane)
    • 2,2'-azo-bis-(2-methylvaleronitrile)
    • SCHEMBL221492
    • Pentanenitrile, 2,2'-(1,2-diazenediyl)bis(2-methyl-
    • 13393-65-2
    • Inchi: 1S/C12H20N4/c1-5-7-11(3,9-13)15-16-12(4,10-14)8-6-2/h5-8H2,1-4H3/b16-15+
    • InChI Key: ODKBBGGUUMCXFY-FOCLMDBBSA-N
    • SMILES: N(/C(C#N)(C)CCC)=N\C(C#N)(C)CCC

Computed Properties

  • Exact Mass: 220.169
  • Monoisotopic Mass: 220.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 307.6°C at 760 mmHg
  • Flash Point: 139.8°C
  • Refractive Index: 1.488
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